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Compound of Interest

Compound Name: 4-Chlorobenzoylacetonitrile

Cat. No.: B015066 Get Quote

Essential Safety and Handling Guide for 4-
Chlorobenzoylacetonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Chlorobenzoylacetonitrile
(CAS No: 4640-66-8). The following procedures are designed to minimize risk and ensure a

safe laboratory environment.

Hazard Identification and Classification
4-Chlorobenzoylacetonitrile is classified with several health hazards. Understanding these is

the first step toward safe handling. It is harmful if swallowed, causes skin irritation, and leads to

serious eye irritation.[1][2] Some sources also indicate that it may cause respiratory irritation.[3]
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Hazard
Classification

GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[1][2]

Skin Irritation Category 2 Warning
H315: Causes skin

irritation[1][2]

Eye Irritation Category 2 / 2A Warning
H319: Causes serious

eye irritation[1][2]

Specific target organ

toxicity — single

exposure

Category 3 Warning

H335: May cause

respiratory irritation[4]

[3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

required PPE should be selected based on a thorough risk assessment of the specific

procedures being performed.
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PPE Category Recommended Equipment
Justification & Best
Practices

Eye & Face Protection

Safety goggles with side-

shields or chemical safety

goggles.[2] A face shield may

be required for splash risks.

Protects against splashes and

dust. Must conform to

standards like OSHA's 29 CFR

1910.133 or European

Standard EN166.[5]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile).

Prevents direct skin contact.[2]

Always inspect gloves before

use and wash hands

thoroughly after handling the

substance.[1][2]

Body Protection
A chemical-resistant lab coat

or coveralls.

Prevents contamination of

personal clothing and skin.[6]

Contaminated clothing must be

removed immediately and

washed before reuse.[2]

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation.

[1][2] If ventilation is

inadequate or dust is

generated, a NIOSH-approved

respirator (e.g., N95 dust

mask) is necessary.[4][3]

Prevents inhalation of harmful

dust or aerosols.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ensures safety from preparation through to the conclusion

of the experiment.

1. Preparation and Pre-Handling:

Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a

designated chemical fume hood.[2][7]
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Emergency Equipment: Confirm that a safety shower and an emergency eyewash station

are readily accessible and functional.[2]

Documentation Review: Read and understand the Safety Data Sheet (SDS) for 4-
Chlorobenzoylacetonitrile before beginning any work.

Don PPE: Put on all required PPE as detailed in the table above.

2. Handling and Use:

Avoid Contamination: Prevent direct contact with skin, eyes, and clothing.[1][2]

Dust Prevention: Handle the solid material carefully to prevent the formation and dispersion

of dust.[2] Use tools and techniques that minimize aerosol generation.

Hygiene: Do not eat, drink, or smoke in the work area.[1][2] Wash hands and face thoroughly

after handling the chemical.[1][2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place when not

in use.[8]

3. Disposal Plan:

Waste Collection: Collect all waste, including unused chemicals and contaminated materials

(e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed hazardous

waste container.[7]

Regulatory Compliance: Dispose of the contents and container in accordance with all local,

regional, and national regulations.[1][2] Do not dispose of the chemical down the drain.[7]

Decontamination: Clean all work surfaces and equipment after use.
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Safe Handling Workflow for 4-Chlorobenzoylacetonitrile

1. Preparation

2. Handling

3. Post-Handling & Disposal

Review SDS

Verify Emergency Equipment
(Shower, Eyewash)

Setup in Fume Hood

Don Required PPE

Weigh/Handle Chemical
(Minimize Dust)

Perform Experiment

Store Securely
(Tightly Closed Container)

Decontaminate Work Area
& Equipment

Collect All Waste
(Chemical & Contaminated PPE)

Dispose of Waste via
Approved Channels

Doff PPE & Wash Hands
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Emergency Response Plan for 4-Chlorobenzoylacetonitrile

Spill Personnel Exposure

Emergency Event

Evacuate & Alert Others Identify Exposure Route

Wear Full PPE

Contain Spill
(Absorbent Material)

Collect Waste into
Sealed Container

Decontaminate Area

Skin Contact:
Remove clothing, flush with

water for 15+ mins

Skin

Eye Contact:
Flush with eyewash

for 15+ mins

Eyes

Inhalation:
Move to fresh air

Inhalation

Ingestion:
Rinse mouth, call Poison Center

Ingestion

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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